

# A Comparative Biocompatibility Assessment: Diisodecyl Succinate vs. DEHP in Medical Devices

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: *Diisodecyl succinate*

Cat. No.: *B15343944*

[Get Quote](#)

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

The selection of plasticizers for medical devices is a critical consideration in ensuring patient safety. For decades, Di(2-ethylhexyl) phthalate (DEHP) has been the most common plasticizer used to impart flexibility to polyvinyl chloride (PVC)-based medical products. However, growing concerns over its potential toxicity have spurred the search for safer alternatives. This guide provides a comparative assessment of the biocompatibility of **Diisodecyl succinate** (DIDS), a non-phthalate alternative, and DEHP, supported by available data and standardized experimental protocols.

## Executive Summary

This guide summarizes the available biocompatibility data for **Diisodecyl succinate** (DIDS) and Di(2-ethylhexyl) phthalate (DEHP). While extensive toxicological data exists for DEHP, highlighting concerns regarding its reproductive toxicity and potential carcinogenicity, there is a notable scarcity of publicly available, direct comparative biocompatibility data for DIDS. This document aims to present the known information on both compounds, adhering to the principles of biocompatibility evaluation as outlined in the ISO 10993 standards, to aid researchers and developers in making informed decisions.

## Quantitative Biocompatibility Data

The following tables summarize key biocompatibility endpoints for DEHP. Due to the limited availability of specific data for **Diisodecyl succinate**, the corresponding fields are largely marked as "Data not available." This underscores the critical need for further research into the biocompatibility profile of this DEHP alternative.

Table 1: In Vitro Cytotoxicity

| Test Parameter               | Diisodecyl succinate (DIDS)           | Di(2-ethylhexyl) phthalate (DEHP)                                   |
|------------------------------|---------------------------------------|---------------------------------------------------------------------|
| Cell Viability (ISO 10993-5) | Data not available                    | Can exhibit cytotoxic effects, particularly its metabolite MEHP.[1] |
| Test Method                  | Elution, Direct Contact               | Elution, Direct Contact                                             |
| Cell Line                    | L929, Balb/c 3T3                      | L929, various others                                                |
| Endpoint                     | Cell Lysis, Inhibition of Cell Growth | Cell Lysis, Inhibition of Cell Growth                               |

Table 2: Hemocompatibility (ISO 10993-4)

| Test Parameter        | Diisodecyl succinate (DIDS) | Di(2-ethylhexyl) phthalate (DEHP)                                                                            |
|-----------------------|-----------------------------|--------------------------------------------------------------------------------------------------------------|
| Hemolysis             | Data not available          | DEHP has been shown to stabilize red blood cell membranes, but its leaching can affect blood components. [2] |
| Thrombogenicity       | Data not available          | Can contribute to the thrombogenicity of PVC materials.[3]                                                   |
| Complement Activation | Data not available          | Can cause complement activation.[3]                                                                          |

Table 3: Genotoxicity &amp; Carcinogenicity

| Test Parameter           | Diisodecyl succinate (DIDS) | Di(2-ethylhexyl) phthalate (DEHP)                                    |
|--------------------------|-----------------------------|----------------------------------------------------------------------|
| Genotoxicity (Ames Test) | Data not available          | Generally considered not mutagenic in bacterial assays.              |
| Carcinogenicity          | Data not available          | Classified as possibly carcinogenic to humans (Group 2B) by IARC.[3] |

Table 4: Systemic Toxicity

| Test Parameter                      | Diisodecyl succinate (DIDS) | Di(2-ethylhexyl) phthalate (DEHP)                                                                |
|-------------------------------------|-----------------------------|--------------------------------------------------------------------------------------------------|
| Acute Systemic Toxicity             | Data not available          | Low acute toxicity.                                                                              |
| Subchronic/Chronic Toxicity         | Data not available          | Testicular atrophy, liver and kidney effects observed in animal studies.[4]                      |
| Reproductive/Developmental Toxicity | Data not available          | Known reproductive toxicant in animal studies, affecting male reproductive development.[4][5][6] |

## Experimental Protocols

The biocompatibility of medical device materials is typically assessed following the international standard ISO 10993. Below are outlines of the methodologies for key experiments.

### In Vitro Cytotoxicity Testing (ISO 10993-5)

This test evaluates the potential for a material to cause cell death or inhibit cell growth.

- **Sample Preparation:** The test material (or an extract) is prepared according to standardized procedures. For extract tests, the material is incubated in a solvent (e.g., cell culture medium

with or without serum) to allow any leachable substances to be extracted.

- Cell Culture: A layer of mammalian cells (e.g., L929 mouse fibroblasts) is grown in a laboratory dish.[3][4]
- Exposure: The prepared sample (or extract) is placed in direct contact with the cell layer or the extract is added to the cell culture medium.
- Incubation: The cells are incubated with the test material for a defined period (e.g., 24-72 hours).
- Assessment: After incubation, the cells are examined for signs of toxicity. This can be done qualitatively (microscopic observation of cell morphology) or quantitatively (e.g., using an MTT assay to measure cell viability). A reduction in cell viability below 70% is generally considered a cytotoxic effect.[7]

## Hemocompatibility Testing (ISO 10993-4)


These tests assess the effects of blood-contacting medical devices on blood components.

- Hemolysis:
  - Direct Contact Method: The test material is incubated directly with a suspension of red blood cells.
  - Extract Method: An extract of the material is incubated with a red blood cell suspension.
  - Analysis: The amount of hemoglobin released from the red blood cells is measured spectrophotometrically to determine the percentage of hemolysis.
- Coagulation:
  - The effect of the material on blood clotting time is assessed using tests such as the Partial Thromboplastin Time (PTT).[8]
- Thrombogenicity:

- This can be evaluated in vitro by observing platelet adhesion and aggregation on the material surface, or in vivo by implanting the device in an animal model and examining for thrombus formation.[8]
- Complement Activation:
  - The material is incubated with human serum, and the levels of complement activation markers (e.g., SC5b-9) are measured using immunoassays.[8]


## Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and biological interactions, the following diagrams are provided.



[Click to download full resolution via product page](#)

Biocompatibility testing workflow based on ISO 10993 standards.



[Click to download full resolution via product page](#)

Simplified signaling pathway for DEHP-induced toxicity.

## Conclusion

The established toxicological profile of DEHP raises significant biocompatibility concerns, particularly for vulnerable patient populations. While **Diisodecyl succinate** is presented as a potentially safer alternative, the current lack of comprehensive and publicly accessible biocompatibility data makes a direct and robust comparison challenging. For researchers, scientists, and drug development professionals, this highlights a critical gap in the literature. A thorough biocompatibility assessment of DIDS, following the rigorous protocols outlined in the ISO 10993 standards, is imperative to validate its safety and suitability as a replacement for DEHP in medical devices. Until such data becomes widely available, a precautionary approach and a thorough risk assessment are essential when considering the use of any new plasticizer in medical applications.

**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
- 2. Evaluation of Biocompatibility of PLA/PHB/TPS Polymer Scaffolds with Different Additives of ATBC and OLA Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 2.3. In Vitro Cytotoxicity Test [bio-protocol.org]
- 4. The “Big Three” in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet? - PMC [pmc.ncbi.nlm.nih.gov]
- 5. nhiso.com [nhiso.com]
- 6. researchgate.net [researchgate.net]
- 7. ISO 10993-5 Cytotoxicity Test - in vitro | RISE [ri.se]
- 8. nelsonlabs.com [nelsonlabs.com]
- To cite this document: BenchChem. [A Comparative Biocompatibility Assessment: Diisodecyl Succinate vs. DEHP in Medical Devices]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15343944#assessing-the-biocompatibility-of-diisodecyl-succinate-compared-to-dehp-in-medical-devices]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)